Cas no 64139-21-5 (Diethyl 4-hydroxyphthalate)

• Product Name: Diethyl 4-hydroxyphthalate
• CAS No: 64139-21-5
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 507554
• PubChem ID: 838557
• Update Time: 2025-06-07

Diethyl 4-hydroxyphthalate Chemical and Physical Properties

Names and Identifiers

• Diethyl 4-hydroxyphthalate
• 1,2-Benzenedicarboxylicacid, 4-hydroxy-, 1,2-diethyl ester
• diethyl 4-hydroxybenzene-1,2-dicarboxylate
• SCHEMBL10449048
• AKOS005216163
• 64139-21-5
• NS00052812
• diethyl4-hydroxyphthalate
• DTXSID70982642
• Oprea1_400052
• EINECS 264-703-6
• 1,2-Benzenedicarboxylic acid, 4-hydroxy-, diethyl ester
• Oprea1_584209

• Inchi： 1S/C12H14O5/c1-3-16-11(14)9-6-5-8(13)7-10(9)12(15)17-4-2/h5-7,13H,3-4H2,1-2H3
• InChI Key： XESMXDXQZBMELS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=CC=1C(=O)OCC)O)=O

Computed Properties

• Exact Mass: 238.08412
• Monoisotopic Mass: 238.084124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.8

Experimental Properties

• Density: 1.211
• Boiling Point: 356.7°C at 760 mmHg
• Flash Point: 133.5°C
• Refractive Index: 1.532
• PSA: 72.83